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Compound of Interest

Compound Name: 2-Chloro-6-nitropyridin-3-ol
CAS No.: 15206-27-6
Cat. No.: B3242520
Get Quote
. J

An In-depth Technical Guide to the Characterization and Synthesis of 2-Chloro-6-nitropyridin-
3-ol

Executive Summary

2-Chloro-6-nitropyridin-3-ol (CAS: 15206-27-6) is a specialized heterocyclic intermediate
used primarily in the development of pharmaceutical scaffolds, particularly for kinase inhibitors
and antiviral agents. As a trisubstituted pyridine, its chemical behavior is governed by the
interplay between the electron-withdrawing nitro group, the directing hydroxyl group, and the
labile chlorine atom.

This guide addresses a common critical gap in the literature: the scarcity of standardized
physical property data for this specific isomer. While the 6-chloro-2-nitro isomer is more
frequently documented, the 2-chloro-6-nitro variant requires precise synthesis and
characterization protocols. This document provides a self-validating framework for its synthesis,
purification, and property determination.

Physicochemical Profile
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The physical properties of 2-Chloro-6-nitropyridin-3-ol are heavily influenced by its

substitution pattern. Unlike its methoxy-analog (2-chloro-6-methoxy-3-nitropyridine), the free

hydroxyl group at position 3 allows for significant intermolecular hydrogen bonding, raising the

melting point and altering solubility.

Tahle 1- Phyeiral and Chemical Spprifirm‘innq

Property Value | Description Note
Distinct from the benzoate
CAS Number 15206-27-6 ester (15206-55-0) often
confused in search indices.
Molecular Formula CsH3CIN20s
Molecular Weight 174.54 g/mol
Yellow to Orange Crystalline Typical of nitro-substituted
Appearance i -
Solid pyridinols.
Experimental data not
Melting Point >150°C (Predicted) standardized in open literature.
See Protocol 4.1.
Predicted BP ~313°C, but
Boiling Point Decomposes thermal decomposition (NOz
release) occurs first.
Acidity enhanced by the para-
pKa (Predicted) 48-55 nitro group relative to the
hydroxyl.
. Poor solubility in non-polar
Solubility DMSO, DMF, Methanol

solvents (Hexane, DCM).
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Critical Note on Isomerism: Researchers must distinguish this compound from 6-chloro-2-
nitropyridin-3-ol (CAS 887471-39-8). The target compound described here has the nitro group
at position 6 (para to the hydroxyl) and chlorine at position 2 (ortho to the hydroxyl).

Synthesis & Purification Context

The synthesis of 2-Chloro-6-nitropyridin-3-ol is non-trivial due to the directing effects of the
pyridine ring substituents. The most robust route involves the nitration of 2-chloro-3-pyridinol.

Mechanistic Insight

The hydroxyl group at position 3 is a strong ortho/para director.
e Position 2 (Ortho): Blocked by Chlorine.

o Position 4 (Ortho): Sterically hindered and electronically less favorable than position 6 in
acidic media.

o Position 6 (Para): The primary site for electrophilic aromatic substitution (Nitration).

Synthesis Workflow (DOT Visualization)
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Figure 1: Electrophilic aromatic substitution pathway for the regioselective nitration of 2-chloro-
3-pyridinol.
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Experimental Methodologies

As a Senior Application Scientist, | recommend the following self-validating protocols. Since the
specific melting point is not widely published, Protocol 3.2 is mandatory for batch validation.

3.1 Synthesis Protocol: Nitration of 2-Chloro-3-pyridinol

Adapted from standard nitration procedures for electron-deficient heterocycles.

Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping
funnel, and a thermometer. Place in an ice-salt bath (-5°C).

» Solvent Charge: Add sulfuric acid (H2SOa4, 98%, 40 mL).

e Substrate Addition: Slowly add 2-chloro-3-pyridinol (10.0 g, 77.2 mmol) in small portions,
maintaining internal temperature <10°C. Stir until fully dissolved.

 Nitration: Add fuming nitric acid (HNOs, 5.5 mL) dropwise over 30 minutes. The exotherm
must be controlled; do not exceed 15°C.

¢ Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4—6 hours.
Monitor by TLC (Mobile phase: 5% MeOH in DCM).

e Quench: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring.
The product should precipitate as a yellow solid.

 [solation: Filter the solid. Wash with cold water (3 x 50 mL) to remove residual acid.

 Purification: Recrystallize from Ethanol/Water (1:1) or Acetonitrile to obtain the pure 2-
chloro-6-nitropyridin-3-ol isomer.

3.2 Melting Point Determination (Self-Validation)

Since literature values vary or are absent, you must establish the MP for your specific lot.
e Instrument: Capillary Melting Point Apparatus (e.g., Stuart SMP30).

o Ramp Rate: 10°C/min until 130°C, then 1°C/min.
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» Expected Behavior: Look for a sharp melt transition. If the solid darkens/chars before
melting, it indicates decomposition (record as

)

» Standard: Calibrate against Vanillin (MP 81-83°C) or Caffeine (MP 235-237°C) depending on
the observed range.

Applications in Drug Discovery

The 2-Chloro-6-nitropyridin-3-ol scaffold is a versatile "linchpin” intermediate.

» Nucleophilic Aromatic Substitution (SNAr): The chlorine at position 2 is highly activated by
the ortho-nitrogen and para-nitro group (though the nitro is at 6, it still exerts EWG influence).
It can be displaced by amines or alkoxides.

e Reduction: The nitro group can be reduced to an amine (using Fe/NH4Cl or H2/Pd-C),
yielding 2-chloro-6-aminopyridin-3-ol, a precursor for bicyclic heterocycles like
oxazolopyridines.

e Cross-Coupling: The C-Cl bond allows for Suzuki-Miyaura or Buchwald-Hartwig couplings,
enabling the attachment of complex aryl or heteroaryl groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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